![molecular formula C28H34O10 B203614 (11S,12R,15S,24S,25S)-12,25-Dihydroxy-18,19,20-trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-tetraoxapentacyclo[13.7.3.03,7.08,22.016,21]pentacosa-1,3(7),8(22),16,18,20-hexaen-13-one CAS No. 60546-10-3](/img/structure/B203614.png)
(11S,12R,15S,24S,25S)-12,25-Dihydroxy-18,19,20-trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-tetraoxapentacyclo[13.7.3.03,7.08,22.016,21]pentacosa-1,3(7),8(22),16,18,20-hexaen-13-one
Overview
Description
Gomisin D is a lignan that has been found in S. chinensis and has diverse biological activities, including enzyme inhibitory and antioxidant properties. It inhibits acetylcholinesterase (AChE) with an IC50 value of 7.84 µM. Gomisin D scavenges ABTS and 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals (IC50s = 24.5 and 203 µM, respectively). It inhibits the UDP-glucuronosyltransferase (UGT) isoforms UGT1A1 and UGT1A3 by 89.9 and 83.1%, respectively, when used at a concentration of 100 µM. It is selective for UGT1A1 and UGT1A3 over other UGT isoforms at 100 µM.
(11S,12R,15S,24S,25S)-12,25-Dihydroxy-18,19,20-trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-tetraoxapentacyclo[13.7.3.03,7.08,22.016,21]pentacosa-1,3,8,16,18,20-hexaen-13-one is a natural product found in Schisandra chinensis with data available.
Scientific Research Applications
Antidiabetic Activity
Gomisin D has demonstrated antidiabetic effects. It inhibits UDP-glucuronyltransferase activity, which plays a role in glucose metabolism. By modulating glucose homeostasis, Gomisin D may offer potential benefits for managing diabetes .
Anti-Alzheimer’s Properties
Research suggests that Gomisin D possesses anti-Alzheimer’s activity. It may help protect against neurodegeneration by reducing oxidative stress and inflammation in brain cells. These properties make it a candidate for further investigation in Alzheimer’s disease research .
Quality Marker in Traditional Chinese Medicine (TCM) Formulas
Gomisin D has been used as a quality marker in certain TCM formulas. Its presence ensures the authenticity and efficacy of herbal preparations. By quantifying Gomisin D, practitioners can assess the quality of these formulations .
Pharmacokinetics and Bioavailability
A rapid ultra-performance liquid chromatography/tandem mass spectrometry (UPLC-MS/MS) method was developed to quantify Gomisin D in rat plasma. The method allowed researchers to study its pharmacokinetic characteristics after intravenous and intragastric administration. Notably, the bioavailability of Gomisin D was 107.6%, indicating its potential as an intragastric medication .
Antioxidant Activity
Gomisin D exhibits antioxidant properties. It scavenges ABTS(+) free radicals, contributing to cellular protection. These antioxidative effects may have implications for various health conditions .
Enzyme Inhibition
Gomisin D inhibits UDP-glucuronyltransferase, an enzyme involved in drug metabolism. This inhibition could impact drug interactions and bioavailability, making it relevant for pharmacological studies .
Mechanism of Action
Target of Action:
Gomisin D is a lignan compound derived from Fructus Schisandra, commonly known as the “five-flavor berry.” It has been traditionally used in various medicinal systems and is known for its myriad health benefits, including potential anticancer, antidiabetic, and anti-Alzheimer’s effects
Mode of Action:
Gomisin D’s mechanism of action involves multiple pathways:
properties
IUPAC Name |
12,25-dihydroxy-18,19,20-trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-tetraoxapentacyclo[13.7.3.03,7.08,22.016,21]pentacosa-1,3(7),8(22),16,18,20-hexaen-13-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H34O10/c1-13-8-15-9-18-22(37-12-36-18)24-19(15)20-16(10-17(32-5)21(33-6)23(20)34-7)25(27(13,3)30)38-26(29)28(4,31)14(2)11-35-24/h9-10,13-14,25,30-31H,8,11-12H2,1-7H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLLFEMVDMFTBHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC3=C(C4=C2C5=C(C(=C(C=C5C(C1(C)O)OC(=O)C(C(CO4)C)(C)O)OC)OC)OC)OCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H34O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 75130910 | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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